Cas no 946680-54-2 (4-(1,1'-Biphenyl-4-ylmethoxy)methylpiperidine)

• Product Name: 4-(1,1'-Biphenyl-4-ylmethoxy)methylpiperidine
• CAS No: 946680-54-2
• MF: C₁₉H₂₃NO
• MW: 281.392025232315
• CID: 4721142
• Update Time: 2025-10-31

4-(1,1'-Biphenyl-4-ylmethoxy)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-[([1,1'-Biphenyl]-4-ylmethoxy)methyl]piperidine
• 4-{[(4-phenylphenyl)methoxy]methyl}piperidine
• 4-[([1,1-biphenyl]-4-ylmethoxy)methyl]piperidine
• 4-(1,1'-Biphenyl-4-ylmethoxy)methylpiperidine

• Inchi： 1S/C19H23NO/c1-2-4-18(5-3-1)19-8-6-16(7-9-19)14-21-15-17-10-12-20-13-11-17/h1-9,17,20H,10-15H2
• InChI Key： XFOXDMCZHBCEJR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C2C=CC=CC=2)=CC=1)CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 273
• Topological Polar Surface Area: 21.3

Additional information on 4-(1,1'-Biphenyl-4-ylmethoxy)methylpiperidine

Research Brief on 4-(1,1'-Biphenyl-4-ylmethoxy)methylpiperidine (CAS: 946680-54-2) in Chemical Biology and Pharmaceutical Applications

The compound 4-(1,1'-Biphenyl-4-ylmethoxy)methylpiperidine (CAS: 946680-54-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its biphenyl and piperidine structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with neurotransmitter receptors. Preliminary findings suggest that 4-(1,1'-Biphenyl-4-ylmethoxy)methylpiperidine exhibits selective binding affinity for specific serotonin and dopamine receptor subtypes. This selectivity makes it a valuable candidate for the development of novel psychotropic agents aimed at treating conditions such as depression, anxiety, and schizophrenia. Researchers have employed advanced computational modeling and in vitro assays to elucidate the molecular mechanisms underlying these interactions.

In addition to its CNS applications, recent investigations have highlighted the compound's potential in oncology. Studies have demonstrated that 4-(1,1'-Biphenyl-4-ylmethoxy)methylpiperidine can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. For instance, it has been shown to modulate the PI3K/AKT/mTOR pathway, which plays a critical role in cell survival and growth. These findings open new avenues for the development of targeted cancer therapies.

The synthetic chemistry of 4-(1,1'-Biphenyl-4-ylmethoxy)methylpiperidine has also been a focus of recent research. Optimized synthetic routes have been reported, improving yield and purity while reducing the use of hazardous reagents. These advancements are crucial for scaling up production and facilitating further preclinical and clinical studies. Moreover, structural analogs of the compound have been synthesized to explore structure-activity relationships (SAR), providing insights into the pharmacophore requirements for optimal biological activity.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization to enhance its therapeutic potential. Additionally, comprehensive toxicological studies are needed to ensure safety profiles suitable for human use. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the translation of research findings into clinical applications.

In conclusion, 4-(1,1'-Biphenyl-4-ylmethoxy)methylpiperidine (CAS: 946680-54-2) represents a versatile and promising scaffold in chemical biology and drug discovery. Its diverse pharmacological activities and potential therapeutic applications underscore the importance of continued research in this area. Future studies should focus on refining its pharmacological properties, elucidating its mechanisms of action, and advancing it through the drug development pipeline.